BENGHE Foundational & Exploratory

Check Availability & Pricing

alpha-methylserine-O-phosphate CAS number
and synonyms

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: alpha-methylserine-O-phosphate

Cat. No.: B1662262

Technical Guide: a-Methylserine-O-phosphate

This technical guide provides an in-depth overview of a-methylserine-O-phosphate, a key
substrate analog used in biochemical assays, particularly in the context of drug discovery
targeting protein tyrosine phosphatases. This document is intended for researchers, scientists,
and drug development professionals.

Compound lIdentification

Identifier Value
Compound Name a-Methylserine-O-phosphate
CAS Number 136449-21-9

O-Phospho-a-methylserine, (2S)-2-Amino-2-
Synonyms ) )
(phosphonooxymethyl)propanoic acid

Biochemical Data

a-Methylserine-O-phosphate serves as a stable substrate for various phosphatases. Its
resistance to non-enzymatic hydrolysis makes it a reliable tool for high-throughput screening
and enzyme kinetics. The following table summarizes key quantitative data related to its use
with Protein Tyrosine Phosphatase 1B (PTP1B), a major target in diabetes and obesity
research.
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Parameter Value Enzyme Notes

Represents the

) ) substrate
Michaelis Constant . .
(Km) 1.4 mM PTP1B concentration at which
m
the reaction rate is
half of Vmax.
Typical substrate
] concentration used in
Assay Concentration 2 mM PTP1B

PTP1B inhibition

assays.

Experimental Protocols
PTP1B Inhibition Assay using a-Methylserine-O-
phosphate

This protocol outlines a common method for screening potential inhibitors of PTP1B using a-
methylserine-O-phosphate as a substrate. The assay measures the amount of free phosphate
released by the enzymatic reaction.

1. Principle:

PTP1B catalyzes the hydrolysis of the phosphate group from a-methylserine-O-phosphate. In
the presence of an inhibitor, this activity is reduced. The released inorganic phosphate is
quantified using a colorimetric agent, such as Malachite Green, which forms a colored complex
with phosphate, allowing for spectrophotometric measurement.

2. Reagents and Bulffers:
e Assay Buffer: 50 mM HEPES (pH 7.0), 100 mM NacCl, 1 mM EDTA, 1 mM DTT.

e PTP1B Enzyme: Recombinant human PTP1B, diluted in Assay Buffer to the desired working

concentration.

e Substrate: O-Phospho-a-methylserine, prepared as a concentrated stock (e.g., 20 mM in
Assay Buffer) and used at a final concentration of 2 mM.
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e Test Compound (Inhibitor): Diluted in DMSO or Assay Buffer to various concentrations. A
common screening concentration is 50 pM.

o Detection Reagent: Malachite Green solution.
3. Assay Procedure:

o Plate Setup: Add 2.5 pL of the test compound solution (or DMSO for control) to the wells of a
96-well microplate.

e Enzyme Addition: Add 50 pL of the diluted PTP1B enzyme solution to each well.

e Pre-incubation: Gently mix and incubate the plate at 37°C for 15 minutes to allow the test
compound to interact with the enzyme.

e Reaction Initiation: Add 50 uL of the O-Phospho-a-methylserine substrate solution to each
well to start the reaction.

e Reaction Incubation: Incubate the plate at 37°C for 30 minutes.

e Reaction Termination and Detection: Stop the reaction by adding 100 uL of the Malachite
Green detection reagent. This reagent will also initiate color development.

e Color Development: Incubate at room temperature for 15-20 minutes.

o Measurement: Read the absorbance at a wavelength of 620 nm or 650 nm using a
microplate reader.

4. Data Analysis:
The percentage of inhibition is calculated using the following formula:

% Inhibition = [1 - (Absorbance_Inhibitor - Absorbance_Blank) / (Absorbance_Control -
Absorbance_Blank)] * 100

Where:
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e Absorbance_Inhibitor is the absorbance of the well with the enzyme, substrate, and test
compound.

o Absorbance_Control is the absorbance of the well with the enzyme, substrate, and DMSO
(no inhibitor).

e Absorbance_Blank is the absorbance of the well with substrate and buffer only (no enzyme).

Visualizations
Experimental Workflow for PTP1B Inhibition Screening

The following diagram illustrates the sequential steps of the high-throughput screening assay
described above.
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Caption: Workflow of a PTP1B enzymatic assay using a-methylserine-O-phosphate.
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[https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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